Cas no 338967-16-1 (6-[3-(trifluoromethyl)phenoxy]pyridine-3-carbaldehyde)

6-[3-(Trifluoromethyl)phenoxy]pyridine-3-carbaldehyde is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl and pyridine functionalities. The presence of the electron-withdrawing trifluoromethyl group enhances reactivity in nucleophilic substitution and coupling reactions, while the pyridine ring contributes to stability and coordination properties. The aldehyde moiety offers a reactive handle for further derivatization, enabling the synthesis of heterocyclic compounds, pharmaceuticals, and agrochemicals. This compound is particularly useful in the development of bioactive molecules due to its structural features, which can influence binding affinity and metabolic stability. Its well-defined reactivity profile makes it a valuable building block in medicinal and materials chemistry research.

6-[3-(trifluoromethyl)phenoxy]pyridine-3-carbaldehyde structure

338967-16-1 structure

Product Name:6-[3-(trifluoromethyl)phenoxy]pyridine-3-carbaldehyde

CAS No:338967-16-1

MF:C₁₃H₈F₃NO₂

MW:267.203333854675

MDL:MFCD00974920

CID:1087700

PubChem ID:2777577

Update Time:2025-06-08

6-[3-(trifluoromethyl)phenoxy]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-(3-(Trifluoromethyl)phenoxy)nicotinaldehyde
- 6-[3-(TRIFLUOROMETHYL)PHENOXY]NICOTINALDEHYDE
- AC1MCRTH
- CTK7H9623
- HMS2648J16
- MolPort-001-778-396
- trifluoromethylphenoxynicotinaldehyde
- 6-[3-(trifluoromethyl)phenoxy]pyridine-3-carbaldehyde
- 6-[3-(Trifluoromethyl)phenoxy]-3-pyridinecarboxaldehyde
- AKOS005070827
- MLS000695008
- SMR000334651
- 338967-16-1
- J-518003
- MFCD00974920
- DTXSID60380572
- 6-[3-(trifluoromethyl)phenoxy]nicotinaldehyde, AldrichCPR
- SCHEMBL876853
- 6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde, >95%
- CHEMBL1406109
- 6L-359S
- DB-186218
- CS-0320321
- DRUGLLSGNJQMBN-UHFFFAOYSA-N
- MDL： MFCD00974920
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-2-1-3-11(6-10)19-12-5-4-9(8-18)7-17-12/h1-8H
- InChI Key： DRUGLLSGNJQMBN-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)OC1C=CC(C=O)=CN=1)(F)F

Computed Properties

Exact Mass: 267.05071298g/mol
Monoisotopic Mass: 267.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 39.2Å²

Experimental Properties

Melting Point: 51-54°C

6-[3-(trifluoromethyl)phenoxy]pyridine-3-carbaldehyde Security Information

Hazard Statement： Irritant
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

6-[3-(trifluoromethyl)phenoxy]pyridine-3-carbaldehyde Pricemore >>

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